Cas no 1806628-82-9 (3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one
• CAS No: 1806628-82-9
• MF: C₉H₇BrFNO₃
• MW: 276.059185266495
• CID: 4972459
• Update Time: 2025-10-28

3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7BrFNO3/c10-4-3-9(13)7-2-1-6(11)5-8(7)12(14)15/h1-2,5H,3-4H2
• InChI Key： PIJFGZZCQVGSQS-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1[N+](=O)[O-])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one

3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one (CAS No. 1806628-82-9)

3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one, also known by its CAS number 1806628-82-9, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a fluorine atom, and a nitro group attached to a phenyl ring, along with a ketone functional group. The combination of these groups makes it a versatile molecule with potential uses in drug discovery, material science, and analytical chemistry.

The synthesis of 3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. Researchers have explored various pathways, including Friedel-Crafts acylation and nucleophilic substitution reactions, to construct this compound. The use of transition metal catalysts has been particularly promising in facilitating these transformations.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugation between the nitro group and the aromatic ring, making it suitable for applications in optoelectronic materials. Recent studies have highlighted its potential as a fluorescent probe for detecting specific analytes in biological systems.

The biological activity of 3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one has been extensively studied in recent years. Preclinical data suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, particularly those overexpressing specific drug transporters. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory drug development.

From an environmental perspective, the degradation pathways of this compound have been investigated under various conditions. Studies indicate that it undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This information is crucial for assessing its environmental impact and ensuring safe disposal practices.

In conclusion, 3-Bromo-1-(4-fluoro-2-nitrophenyl)propan-1-one (CAS No. 1806628-82-9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to make it an area of active research interest, driving innovations in both academic and industrial settings.